Cas no 2229321-31-5 (1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol
• CAS No: 2229321-31-5
• MF: C₁₀H₁₄BrNO₂
• MW: 260.127662181854
• CID: 6407365
• PubChem ID: 165641002
• Update Time: 2025-05-22

1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol
• 2229321-31-5
• EN300-1936883

• Inchi： 1S/C10H14BrNO2/c1-10(13,6-12)7-4-3-5-8(11)9(7)14-2/h3-5,13H,6,12H2,1-2H3
• InChI Key： JXVOPKRWWJKRBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(C)(CN)O

Computed Properties

• Exact Mass: 259.02079g/mol
• Monoisotopic Mass: 259.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol

1-Amino-2-(3-Bromo-2-Methoxyphenyl)Propan-2-Ol: A Comprehensive Overview

1-Amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol, also known by its CAS number 2229321-31-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and an amino group attached to a propanol backbone. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The structure of 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol is particularly notable for its aromatic ring substituted with both bromine and methoxy groups. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and bioavailability. Recent studies have highlighted the importance of such substituted aromatic compounds in modulating pharmacokinetic properties, making this compound a valuable candidate for further exploration in medicinal chemistry.

In terms of synthesis, 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have demonstrated that the choice of synthetic pathway significantly impacts the yield and purity of the final product. For instance, the use of palladium-catalyzed cross-coupling reactions has been shown to enhance the efficiency of synthesizing this compound, thereby making it more accessible for large-scale production.

The biological activity of 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol has been a focal point of recent investigations. Studies have revealed that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Additionally, its ability to modulate enzyme activity suggests that it may serve as a lead compound in the development of novel drugs targeting specific biochemical pathways.

From an analytical standpoint, the characterization of 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol has been carried out using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided critical insights into the molecular structure and purity of the compound, ensuring its reliability for subsequent biological assays.

In conclusion, 1-amino-2-(3-bromo-2-methoxyphenyl)propan-2-ol represents a promising molecule with diverse applications in chemical research and drug development. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future studies aimed at discovering innovative therapeutic agents.